Cas no 81526-32-1 (allyl butyl trithiocarbonate)

• Product name: allyl butyl trithiocarbonate
• CAS No: 81526-32-1
• MF: C₈H₁₄S₃
• MW: 206.391758441925
• CID: 986827
• PubChem ID: 14475211

allyl butyl trithiocarbonate Chemical and Physical Properties

Names and Identifiers

• allyl butyl trithiocarbonate
• butylsulfanyl(prop-2-enylsulfanyl)methanethione
• 81526-32-1
• EINECS 279-778-0
• Butyl prop-2-en-1-yl carbonotrithioate
• SCHEMBL10396078
• NS00059679
• DTXSID401002029
• KVVIMNRQROUFAP-UHFFFAOYSA-N

• Inchi： InChI=1S/C8H14S3/c1-3-5-7-11-8(9)10-6-4-2/h4H,2-3,5-7H2,1H3
• InChI Key： KVVIMNRQROUFAP-UHFFFAOYSA-N
• SMILES： CCCCSC(=S)SCC=C

Computed Properties

• Exact Mass: 206.02576397g/mol
• Monoisotopic Mass: 206.02576397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.7Ų
• XLogP3: 4.1